2-oxo-2-phenylethyl (5-methyl-2-nitrophenoxy)acetate

• IUPAC Name: phenacyl 2-(5-methyl-2-nitrophenoxy)acetate
• InChI: InChI=1S/C17H15NO6/c1-12-7-8-14(18(21)22)16(9-12)23-11-17(20)24-10-15(19)13-5-3-2-4-6-13/h2-9H,10-11H2,1H3
• InChI Key: FYVQTTYEVISKFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)[N+](=O)[O-])OCC(=O)OCC(=O)C2=CC=CC=C2
• Molecular Formula: C17H15NO6
• Molecular Weight: 329.30 g/mol

Description

2-oxo-2-phenylethyl (5-methyl-2-nitrophenoxy)acetate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 2-oxo-2-phenylethyl (5-methyl-2-nitrophenoxy)acetate is not fully understood. However, it has been suggested that it may work by inhibiting certain enzymes in the body or by binding to specific receptors. Further research is needed to fully understand the mechanism of action of this compound.
Biochemical and Physiological Effects:
2-oxo-2-phenylethyl (5-methyl-2-nitrophenoxy)acetate has been found to have various biochemical and physiological effects. It has been shown to have antioxidant properties and can protect cells from oxidative stress. It has also been found to have anti-inflammatory properties and can reduce inflammation in the body. Additionally, it has been studied for its potential use in the treatment of neurological disorders and has shown promising results in preclinical studies.

Advantages and Limitations for Lab Experiments

2-oxo-2-phenylethyl (5-methyl-2-nitrophenoxy)acetate has several advantages and limitations for lab experiments. One of the main advantages is its ease of synthesis, which allows for large quantities of the compound to be produced. Additionally, it has been found to be stable under various conditions, making it suitable for use in various experiments. However, one of the limitations is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for the study of 2-oxo-2-phenylethyl (5-methyl-2-nitrophenoxy)acetate. One of the main areas of research is its potential use in the treatment of cancer. Further studies are needed to fully understand its mechanism of action and to determine its efficacy in clinical trials. Additionally, it has been suggested that this compound may have potential applications in the development of drugs that can target specific receptors in the body. Further research is needed to explore this potential application. Finally, there is a need for further studies to determine the safety and toxicity of this compound, which will be important for its potential use in clinical applications.
Conclusion:
In conclusion, 2-oxo-2-phenylethyl (5-methyl-2-nitrophenoxy)acetate is a compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. It is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments. There are several potential future directions for the study of this compound, including its potential use in the treatment of cancer and the development of drugs that can target specific receptors in the body. Further research is needed to fully understand the potential applications of this compound and to determine its safety and efficacy in clinical trials.

Synthesis Methods

2-oxo-2-phenylethyl (5-methyl-2-nitrophenoxy)acetate is synthesized using a specific method that involves the reaction of 5-methyl-2-nitrophenol with ethyl chloroacetate in the presence of a base. The resulting product is then subjected to a reaction with phenylacetic acid to obtain 2-oxo-2-phenylethyl (5-methyl-2-nitrophenoxy)acetate. This synthesis method has been optimized to obtain high yields of the product and has been used in various research studies.

Scientific Research Applications

2-oxo-2-phenylethyl (5-methyl-2-nitrophenoxy)acetate has been studied for its potential applications in various fields of scientific research. It has been found to have antimicrobial properties and has been used in the development of antibacterial agents. It has also been studied for its potential use in the treatment of cancer and has shown promising results in preclinical studies. Additionally, it has been studied for its potential use in the development of drugs that can target specific receptors in the body.